Cas no 1046864-84-9 (Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate)

Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate is a high-purity brominated diketopyrrolopyrrole (DPP) derivative, widely used as a key intermediate in organic electronics and optoelectronic materials. Its rigid, planar DPP core, coupled with brominated thiophene substituents, enhances its utility in cross-coupling reactions, facilitating the synthesis of conjugated polymers and small molecules for organic photovoltaics (OPVs) and field-effect transistors (OFETs). The tert-butyl ester groups improve solubility in common organic solvents, simplifying processing. This compound exhibits strong electron-accepting properties and thermal stability, making it suitable for high-performance materials. Its well-defined structure ensures reproducibility in research and industrial applications.
Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate structure
1046864-84-9 structure
Product Name:Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate
CAS No:1046864-84-9
MF:C24H22Br2N2O6S2
MW:658.379282474518
CID:3037059
PubChem ID:59629053
Update Time:2025-10-28

Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Di-tert-butyl 3,6-bis(5-bromothiophen-2-yl)-1,4-dioxopyrrolo[3,4-c] pyrrole-2,5(1H,4H)-dicarboxylate
    • Di-tert-butyl 3,6-bis(5-bromothiophen-2-yl)-1,4-dioxopyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate
    • 1,4-Dioxo-3,6-bis(5-bromo-2-thienyl)-1,2,4,5-tetrahydropyrrolo[3,4-c]pyrrole-2,5-dicarboxylic acid di-tert-butyl ester
    • Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate
    • SCHEMBL12976619
    • F75132
    • 1046864-84-9
    • 2,5-di-tert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate
    • 2,5-Bis(1,1-dimethylethyl) 3,6-bis(5-bromo-2-thienyl)-1,4-dioxopyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate
    • DTXSID101108696
    • Di-tert-butyl3,6-bis(5-bromothiophen-2-yl)-1,4-dioxopyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate
    • Inchi: 1S/C24H22Br2N2O6S2/c1-23(2,3)33-21(31)27-17(11-7-9-13(25)35-11)15-16(19(27)29)18(12-8-10-14(26)36-12)28(20(15)30)22(32)34-24(4,5)6/h7-10H,1-6H3
    • InChI Key: QOZQIPYHXMJDFH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2=C3C(N(C(=O)OC(C)(C)C)C(C4=CC=C(S4)Br)=C3C(N2C(=O)OC(C)(C)C)=O)=O)S1

Computed Properties

  • Exact Mass: 657.92655g/mol
  • Monoisotopic Mass: 655.92860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 994
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150
  • XLogP3: 6

Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate Pricemore >>

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Additional information on Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate

Recent Advances in Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate (CAS: 1046864-84-9) Research

Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate (CAS: 1046864-84-9) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolo[3,4-c]pyrrole core and bromothiophene substituents, has shown promise in various applications, including organic electronics, photodynamic therapy, and as a precursor for advanced pharmaceutical intermediates. Recent studies have focused on its synthesis, structural modifications, and potential biomedical applications, making it a subject of intense scientific inquiry.

The synthesis of Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate involves a multi-step process that includes the condensation of bromothiophene derivatives with pyrrolo[3,4-c]pyrrole precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient large-scale production. Researchers have also explored the use of catalytic systems to optimize the reaction conditions, reducing the environmental impact and cost of synthesis. These developments are critical for the compound's potential commercialization and application in industrial settings.

In the realm of biomedical research, Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate has been investigated for its photophysical properties, which make it a candidate for photodynamic therapy (PDT). PDT is a non-invasive treatment modality that uses light-activated compounds to generate reactive oxygen species (ROS) for targeted cancer cell destruction. Preliminary studies have demonstrated that this compound exhibits strong absorption in the visible spectrum and efficient ROS generation, suggesting its potential as a photosensitizer. Further in vitro and in vivo studies are underway to evaluate its efficacy and safety in therapeutic applications.

Another area of interest is the compound's role in organic electronics, particularly in the development of organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). The bromothiophene moieties in Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate contribute to its excellent electron-withdrawing properties, which are essential for charge transport in electronic devices. Recent studies have shown that derivatives of this compound can enhance the performance of OPVs by improving charge separation and reducing recombination losses. These findings highlight the compound's versatility and potential for cross-disciplinary applications.

Despite these promising developments, challenges remain in the practical application of Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate. Issues such as solubility, stability under physiological conditions, and scalability of synthesis need to be addressed to fully realize its potential. Ongoing research is focused on structural modifications to enhance these properties while retaining the compound's beneficial characteristics. Collaborative efforts between chemists, biologists, and material scientists are essential to overcome these hurdles and translate laboratory findings into real-world applications.

In conclusion, Ditert-butyl 1,4-bis(5-bromothiophen-2-yl)-3,6-dioxopyrrolo[3,4-c]pyrrole-2,5-dicarboxylate (CAS: 1046864-84-9) represents a compelling area of research with broad implications for chemical biology, pharmaceuticals, and materials science. Recent advancements in its synthesis, photophysical properties, and electronic applications underscore its potential as a multifunctional compound. Future studies will likely focus on optimizing its properties for specific applications and addressing the remaining challenges to facilitate its transition from the laboratory to industrial and clinical settings.

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